6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine

• IUPAC Name: (4-ethylphenyl)-[4-[6-[(5-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H26N6O/c1-3-18-5-7-19(8-6-18)23(30)29-14-12-28(13-15-29)22-11-10-21(26-27-22)25-20-9-4-17(2)16-24-20/h4-11,16H,3,12-15H2,1-2H3,(H,24,25,26)
• InChI Key: JWYIPIKFZPJZDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=NC=C(C=C4)C
• Molecular Formula: C23H26N6O
• Molecular Weight: 402.5 g/mol

Description

6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, which are known to cause inflammation, pain, and fever.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the reduction of inflammation, pain, and fever. It has also been found to exhibit antioxidant and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine in lab experiments is its ability to exhibit a wide range of biochemical and physiological effects. Additionally, it has been found to be relatively safe and well-tolerated in animal studies. However, one of the limitations of using this compound in lab experiments is its poor solubility, which can make it difficult to administer.

Future Directions

There are several future directions for the study of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine. One potential direction is the further investigation of its potential applications in the treatment of neurodegenerative diseases. Additionally, more research is needed to determine the optimal dosage and administration method for this compound. Finally, the development of more soluble derivatives of this compound could improve its efficacy and make it more suitable for use in clinical settings.
Conclusion:
In conclusion, this compound is a promising compound with a wide range of potential applications in the field of medicine. Its ability to exhibit anti-inflammatory, analgesic, and antipyretic effects, as well as its neuroprotective and antioxidant properties, make it a promising candidate for further research. However, more research is needed to determine the optimal dosage and administration method for this compound, as well as its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine involves several steps. The first step is the reaction of 4-ethylbenzoyl chloride with piperazine, followed by the reaction of the resulting compound with 5-methyl-2-pyridinecarboxaldehyde. The final step involves the reaction of the resulting compound with hydrazine hydrate to form this compound.

Scientific Research Applications

6-[4-(4-ethylbenzoyl)-1-piperazinyl]-N-(5-methyl-2-pyridinyl)-3-pyridazinamine has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. Additionally, it has been studied for its potential applications in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.